Cas no 6298-72-2 (1,4-bis(chloromethyl)-2,5-dimethylbenzene)

1,4-bis(chloromethyl)-2,5-dimethylbenzene structure
6298-72-2 structure
Product Name:1,4-bis(chloromethyl)-2,5-dimethylbenzene
CAS No:6298-72-2
MF:C10H12Cl2
MW:203.108281135559
MDL:MFCD00013682
CID:85607
PubChem ID:80530
Update Time:2025-04-18

1,4-bis(chloromethyl)-2,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-bis(chloromethyl)-2,5-dimethylbenzene
    • 2,5-Bis(chloromethyl)-p-xylene
    • alpha(1),alpha(4)-Dichlorodurene
    • 1,4-bis(chloromethyl)-2,5-dimethyl-benzen
    • 2,4-DICHLORO-5-FLUOROPROPIOPHENONE
    • EINECS 228-575-5
    • H6FDY6Z9VM
    • Benzene,4-bis(chloromethyl)-2,5-dimethyl-
    • DTXSID4064210
    • YSZC366
    • AKOS003614502
    • Benzene, 1,4-bis(chloromethyl)-2,5-dimethyl-
    • 2,5-bis-(Chloromethyl)-p-xylene
    • MFCD00013682
    • E70422
    • FT-0610256
    • BS-52037
    • 2,5 dimethyl 1,4 bis-chloromethyl benzene
    • .alpha.(1),.alpha.(4)-Dichlorodurene
    • NSC41890
    • 1,4-di(chloromethyl)-2,5-dimethylbenzene
    • 1,4-Dimethyl-2,5-bis(chloromethyl)benzene
    • 2,5dimethyl 1,4bis-chloromethyl benzene
    • SCHEMBL442987
    • 2,5-Bis(chloromethyl-p-xylene
    • 6298-72-2
    • 2,5-Bis(chloromethyl)p-xylene
    • NSC-41890
    • 1,4-Dimethyl-2,5-di(chloromethyl)benzene
    • NS00035239
    • NSC 41890
    • 2,5-Di(Chloromethyl)-p-xylene
    • DB-054359
    • DTXCID6043597
    • MDL： MFCD00013682
    • Inchi： 1S/C10H12Cl2/c1-7-3-10(6-12)8(2)4-9(7)5-11/h3-4H,5-6H2,1-2H3
    • InChI Key： UYRPOMMBPQHVMN-UHFFFAOYSA-N
    • SMILES： ClCC1C=C(C)C(CCl)=CC=1C

Computed Properties

  • Exact Mass: 202.03200
  • Monoisotopic Mass: 202.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.145
  • Melting Point: 132-134°C
  • Boiling Point: 291.5°C at 760 mmHg
  • Flash Point: 142.2°C
  • Refractive Index: 1.537
  • PSA: 0.00000
  • LogP: 3.78100
  • Solubility: Insoluble in water

1,4-bis(chloromethyl)-2,5-dimethylbenzene Security Information

  • Hazardous Material transportation number：UN1759
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：CY8424500
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Packing Group：III
  • Risk Phrases：R34

1,4-bis(chloromethyl)-2,5-dimethylbenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-bis(chloromethyl)-2,5-dimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM460581-25g
2,5-BIS(CHLOROMETHYL)-P-XYLENE
 6298-72-2 95%+
25g
 $384 2022-06-10
Chemenu
CM460581-100g
2,5-BIS(CHLOROMETHYL)-P-XYLENE
 6298-72-2 95%+
100g
 $974 2022-06-10
abcr
AB114010-5 g
2,5-Bis(chloromethyl)-p-xylene, 98%; .
 6298-72-2 98%
5g
 €52.20 2023-06-24
abcr
AB114010-25 g
2,5-Bis(chloromethyl)-p-xylene, 98%; .
 6298-72-2 98%
25g
 €147.00 2023-06-24
Aaron
AR003GL3-1g
2,5-Bis(chloromethyl)-p-xylene
 6298-72-2 97%
1g
 $40.00 2025-02-11
Aaron
AR003GL3-25g
2,5-Bis(chloromethyl)-p-xylene
 6298-72-2 97%
25g
 $318.00 2025-02-11
Aaron
AR003GL3-5g
2,5-Bis(chloromethyl)-p-xylene
 6298-72-2 97%
5g
 $100.00 2025-02-11
Aaron
AR003GL3-10g
2,5-Bis(chloromethyl)-p-xylene
 6298-72-2 97%
10g
 $174.00 2025-02-11
abcr
AB114010-5g
2,5-Bis(chloromethyl)-p-xylene, 98%; .
 6298-72-2 98%
5g
 €62.60 2025-02-13
abcr
AB114010-25g
2,5-Bis(chloromethyl)-p-xylene, 98%; .
 6298-72-2 98%
25g
 €176.40 2025-02-13

1,4-bis(chloromethyl)-2,5-dimethylbenzene Production Method

Production Method 1

6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: 1-Ethyl-3-methylimidazolium hexafluorophosphate Solvents: Water ;  5 h, 70 °C
Reference
An experimental and theoretical study on imidazolium-based ionic liquid promoted chloromethylation of aromatic hydrocarbons
Wang, Yun; et al, Journal of the Chilean Chemical Society, 2013, 58(4), 2196-2199

Production Method 2

6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: 1-Ethyl-3-methylimidazolium tetrafluoroborate ;  5 h, 70 °C
Reference
[emim]BF4-promoted chloromethylation of aromatic hydrocarbons
Wang, Yun; et al, Synthetic Communications, 2006, 36(20), 3053-3059

Production Method 3

6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water ;  2 h
1.2 Reagents: Hydrochloric acid ;  4 h, 80 °C; cooled
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Chloromethylation of Aromatic Compounds Catalyzed by Surfactant Micelles in Oil-Water Biphasic System
Liu, Qifa; et al, Catalysis Letters, 2009, 131(3-4), 485-493

Production Method 4

6298-72-2 6298-72-2
824-45-3 824-45-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Scandium triflate Solvents: Water ;  5 h, 70 °C
Reference
Rare earth metal triflates as versatile catalysts for the chloromethylation of aromatic hydrocarbons
Kishida, Toru; et al, Green Chemistry, 2004, 6(1), 57-62

1,4-bis(chloromethyl)-2,5-dimethylbenzene Preparation Products

1,4-bis(chloromethyl)-2,5-dimethylbenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6298-72-2)2,5-BIS(CHLOROMETHYL)-P-XYLENE
Order Number:sfd16418
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

1,4-bis(chloromethyl)-2,5-dimethylbenzene Related Literature

Related Categories

6298-72-2 (1,4-bis(chloromethyl)-2,5-dimethylbenzene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:6298-72-2)2,5-BIS(CHLOROMETHYL)-P-XYLENE
sfd16418
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email